molecular formula C8H6BrNO B8620485 2-(2-Bromo-5-hydroxyphenyl)acetonitrile

2-(2-Bromo-5-hydroxyphenyl)acetonitrile

Cat. No.: B8620485
M. Wt: 212.04 g/mol
InChI Key: VZPKXBHIMFEPNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Bromo-5-hydroxyphenyl)acetonitrile is a useful research compound. Its molecular formula is C8H6BrNO and its molecular weight is 212.04 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H6BrNO

Molecular Weight

212.04 g/mol

IUPAC Name

2-(2-bromo-5-hydroxyphenyl)acetonitrile

InChI

InChI=1S/C8H6BrNO/c9-8-2-1-7(11)5-6(8)3-4-10/h1-2,5,11H,3H2

InChI Key

VZPKXBHIMFEPNJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1O)CC#N)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To (2-bromo-5-methoxy-phenyl)-acetonitrile (2.6 g, 11.5 mmol) in CH2Cl2 (20 mL) at 0° C. under N2 was added boron tribromide (1M in CH2Cl2; 25.4 mL, 25.4 mmol). The mixture was stirred for 15 minutes at 0° C., and at mom temperature overnight. After a work-up with H2O and CH2Cl2, the crude material was purified by silica gel chromatography to give the desired product as a white solid (1.5 g).
Quantity
2.6 g
Type
reactant
Reaction Step One
Quantity
25.4 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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